Cas no 1705716-86-4 (1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea)

• Product Name: 1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea
• CAS No: 1705716-86-4
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 5767525
• PubChem ID: 90626829
• Update Time: 2025-11-06

1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-(2-phenoxyethyl)urea
• F6469-2740
• 1705716-86-4
• 1-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea
• 1-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-(2-phenoxyethyl)urea
• AKOS025100291
• 1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea

• Inchi： 1S/C20H18N4O2S/c25-19(21-10-12-26-15-6-2-1-3-7-15)22-17-9-5-4-8-16(17)18-14-24-11-13-27-20(24)23-18/h1-9,11,13-14H,10,12H2,(H2,21,22,25)
• InChI Key： ZZYWBJFXJZZFRX-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1=CC=CC=C1NC(NCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea

Compound CAS No 1705716-86-4: 1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea

The compound with CAS No 1705716-86-4, known as 1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by the presence of an imidazo[2,1-b]thiazole ring system, which is a heterocyclic structure known for its stability and reactivity. This ring system is fused with a phenyl group at the 6-position, further enhancing the molecule's versatility. The phenyl group itself is substituted with a phenoxyethyl urea moiety, which introduces additional functional groups that contribute to the compound's pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of coupling reactions and cyclization techniques. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is readily available for further studies. The synthesis process involves the strategic use of protecting groups and catalysts to facilitate the formation of the imidazo[2,1-b]thiazole ring and the urea linkage.

The biological activity of CAS No 1705716-86-4 has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent inhibitory effects on key enzymes and signaling pathways associated with various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated its ability to inhibit tyrosine kinases, which are critical targets in oncology.

In addition to its enzymatic activity, this compound has shown remarkable selectivity towards specific cellular targets, minimizing off-target effects and enhancing its therapeutic potential. Recent research has focused on understanding the molecular mechanisms underlying its activity, including its interaction with receptor proteins and its ability to modulate gene expression.

The pharmacokinetic properties of CAS No 1705716-86-4 have also been evaluated in animal models. Studies suggest that the compound has favorable absorption and bioavailability profiles, making it suitable for oral administration. Its metabolic stability and clearance rates have been optimized through structural modifications, further enhancing its suitability as a drug candidate.

Moreover, this compound has been investigated for its potential in combinatorial therapy approaches. Researchers have explored its synergistic effects when combined with other therapeutic agents, such as chemotherapeutic drugs or immunotherapies. These studies have shown promising results, indicating that the compound could be used as part of a multi-modal treatment strategy to improve patient outcomes.

The development of CAS No 1705716-86-4 as a therapeutic agent has been supported by robust preclinical data and ongoing clinical trials. While further studies are required to fully characterize its safety profile and efficacy in human subjects, the compound represents a significant advancement in the field of medicinal chemistry.

In conclusion, CAS No 1705716-86-4, or 1-(2-(Imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(2-phenoxyethyl)urea, stands as a testament to the innovative capabilities of modern drug discovery. With its unique structural features, potent biological activity, and favorable pharmacokinetic properties, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.